Cas no 36889-13-1 (L-Ornithine,N5-(1-iminoethyl)-)
L-Ornithine,N5-(1-iminoethyl)- Chemical and Physical Properties
Names and Identifiers
-
- L-Ornithine,N5-(1-iminoethyl)-
- L-N5-(1-Iminoethyl)-ornithine dihydrochloride
- L-NIO (hydrochloride)
- L-NIO dihydrochloride,N5-(1-Iminoethyl)-L-ornithinedihydrochloride
- L-NIO
- L-NIO DIHYDROCHLORIDE
- L-NIO,2HCL
- L-NIO.2HCl
- N(G)-Iminoethylornithine
- BDBM50072297
- CHEMBL11471
- Tocris-0546
- N5-(1-Iminoethyl)-L-ornithine
- NCGC00015568-01
- 5-[(1-Iminoethyl)amino]-2-aminopentanoic acid
- BDBM152697
- (S)-5-Acetimidamido-2-aminopentanoic acid (4, L-NIO)
- l-n5-(1-iminoethyl)-ornithine
- CCG-204768
- HSCI1_000259
- L-N5-(1-Iminoethyl)ornithine hydrochloride
- NCGC00024644-01
- DTXSID50958082
- L-N5-(1-Iminoethyl)ornithine
- 5-Acetimidoylamino-2-(S)-amino-pentanoic acid
- n5-iminoethyl-l-ornithine
- N~5~-[(1E)-ethanimidoyl]-L-ornithine
- (2S)-2-amino-5-(1-aminoethylideneamino)pentanoic acid
- CS-0067750
- DB03305
- Lopac0_000683
- L-NIO, 12
- UYZFAUAYFLEHRC-LURJTMIESA-N
- ILO
- (S)-5-Acetimidoylamino-2-amino-pent
- SCHEMBL1569333
- CHEBI:192723
- Lopac-I-8768
- XQ6P9GL3YT
- Ndelta-(Iminoethyl)-L-ornithine
- HY-100986B
- (S)-5-Acetimidoylamino-2-amino-pentanoic acid
- NS00068762
- UNII-XQ6P9GL3YT
- (2S)-2-amino-5-[(1-aminoethylidene)amino]pentanoic acid
- L-NIO HCl
- 36889-13-1
- H-L-Nio-OH
- L-Ornithine, N5-(1-iminoethyl)-
-
- MDL: MFCD00153817
- Inchi: 1S/C7H15N3O2/c1-5(8)10-4-2-3-6(9)7(11)12/h6H,2-4,9H2,1H3,(H2,8,10)(H,11,12)/t6-/m0/s1
- InChI Key: UYZFAUAYFLEHRC-LURJTMIESA-N
- SMILES: OC([C@H](CCC/N=C(\C)/N)N)=O
Computed Properties
- Exact Mass: 173.11600
- Monoisotopic Mass: 173.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 1
- XLogP3: -3
- Topological Polar Surface Area: 18
Experimental Properties
- Color/Form: Not available
- Melting Point: 225-226°C
- PSA: 99.20000
- LogP: 0.95620
- Solubility: Not available
L-Ornithine,N5-(1-iminoethyl)- Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
L-Ornithine,N5-(1-iminoethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci4804-5mg |
L-NIO (hydrochloride) |
36889-13-1 | 98% | 5mg |
¥176.00 | 2023-09-10 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci4804-10mg |
L-NIO (hydrochloride) |
36889-13-1 | 98% | 10mg |
¥352.00 | 2023-09-10 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci4804-50mg |
L-NIO (hydrochloride) |
36889-13-1 | 98% | 50mg |
¥1352.00 | 2023-09-10 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci4804-100mg |
L-NIO (hydrochloride) |
36889-13-1 | 98% | 100mg |
¥2290.00 | 2023-09-10 | |
| Cooke Chemical | LN4359249-50mg |
L-NIO(hydrochloride) |
36889-13-1 | ≥98% | 50mg |
RMB 1592.00 | 2025-02-21 | |
| Cooke Chemical | LN4359249-100mg |
L-NIO(hydrochloride) |
36889-13-1 | ≥98% | 100mg |
RMB 2784.00 | 2025-02-21 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-361229-10mg |
L-NIO dihydrochloride, |
36889-13-1 | ≥95% | 10mg |
¥444.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-361229A-50mg |
L-NIO dihydrochloride, |
36889-13-1 | ≥95% | 50mg |
¥1542.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-361229-10 mg |
L-NIO dihydrochloride, |
36889-13-1 | ≥95% | 10mg |
¥444.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-361229A-50 mg |
L-NIO dihydrochloride, |
36889-13-1 | ≥95% | 50mg |
¥1,542.00 | 2023-07-10 |
L-Ornithine,N5-(1-iminoethyl)- Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on L-Ornithine,N5-(1-iminoethyl)-
Recent Advances in the Study of L-Ornithine,N5-(1-iminoethyl)- (CAS: 36889-13-1) in Chemical Biology and Medicine
L-Ornithine,N5-(1-iminoethyl)- (CAS: 36889-13-1), also known as L-NIO, is a derivative of the amino acid ornithine and has garnered significant attention in recent years due to its potential applications in chemical biology and medicine. This compound is particularly notable for its role as a selective inhibitor of nitric oxide synthase (NOS), an enzyme critical in the production of nitric oxide (NO), a key signaling molecule involved in various physiological and pathological processes. The unique chemical structure of L-NIO, characterized by the iminoethyl modification at the N5 position of ornithine, confers its inhibitory properties, making it a valuable tool in both basic research and therapeutic development.
Recent studies have focused on elucidating the molecular mechanisms underlying the inhibitory effects of L-NIO on NOS isoforms, including neuronal NOS (nNOS), inducible NOS (iNOS), and endothelial NOS (eNOS). Research has demonstrated that L-NIO exhibits a higher selectivity for nNOS compared to other isoforms, which is of particular interest in the context of neurological disorders. For instance, a 2023 study published in the Journal of Neurochemistry revealed that L-NIO effectively attenuates neuroinflammation and oxidative stress in a mouse model of Parkinson's disease by selectively inhibiting nNOS activity. These findings suggest that L-NIO could serve as a promising therapeutic agent for neurodegenerative diseases.
In addition to its neurological applications, L-NIO has been investigated for its potential in cardiovascular research. A 2022 study in Cardiovascular Research highlighted the compound's ability to modulate vascular tone by selectively inhibiting eNOS, thereby offering insights into the treatment of hypertension and other vascular disorders. Furthermore, the compound's role in cancer biology has been explored, with recent evidence indicating that L-NIO may inhibit tumor angiogenesis by targeting iNOS activity in tumor-associated macrophages. This multi-faceted functionality underscores the versatility of L-NIO as a research tool and therapeutic candidate.
The synthesis and optimization of L-NIO derivatives have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more potent and selective analogs, as reported in a 2023 article in Bioorganic & Medicinal Chemistry Letters. These analogs exhibit improved pharmacokinetic properties, such as enhanced bioavailability and reduced off-target effects, which are critical for translational applications. Computational modeling and structure-activity relationship (SAR) studies have further contributed to the rational design of these derivatives, paving the way for their potential use in clinical settings.
Despite these promising developments, challenges remain in the clinical translation of L-NIO and its derivatives. Issues such as drug delivery, tissue specificity, and long-term safety need to be addressed through rigorous preclinical and clinical studies. Nevertheless, the growing body of research on L-Ornithine,N5-(1-iminoethyl)- (CAS: 36889-13-1) underscores its significant potential in advancing our understanding of NOS biology and its therapeutic applications. Future studies are expected to further explore its mechanisms of action and expand its utility in treating a wide range of diseases.
36889-13-1 (L-Ornithine,N5-(1-iminoethyl)-) Related Products
- 816-90-0(L-Formiminoglutamic Acid)
- 6305-39-1(2-amino-6-(ethylamino)hexanoic Acid;hydrobromide)
- 856433-26-6(L-ALLOISOLEUCINE, 5-[(1-IMINOETHYL)AMINO]-)
- 5977-09-3(H-Lysine(Isopropyl)-OH)
- 61748-63-8(Butyl, 4-amino-1-[(aminoiminomethyl)amino]-4-carboxy-, (S)-)
- 82543-85-9(Deoxyhypusine)
- 61748-64-9(Propyl, 3-amino-1-[[(aminoiminomethyl)amino]methyl]-3-carboxy-, (S)-)
- 205748-17-0(HEXANOIC ACID, 6-[(1-IMINOETHYL)AMINO]-)
- 643018-28-4(D-ORNITHINE, N5-(1-IMINOPENTYL)-)
- 25612-46-8(Lysino Norleucine)